Cas no 1020036-46-7 (3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine)

3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine is a heterocyclic compound featuring a fused triazole-pyridine structure with chlorine substituents at the 3- and 6-positions. This scaffold is valued in pharmaceutical and agrochemical research due to its versatility as a building block for further functionalization. The electron-withdrawing chlorine groups enhance reactivity, facilitating nucleophilic substitution or metal-catalyzed cross-coupling reactions. Its rigid bicyclic framework contributes to molecular stability while enabling precise steric and electronic modulation in target molecules. The compound is particularly useful in the synthesis of biologically active intermediates, including potential kinase inhibitors or antimicrobial agents. High purity grades are available to ensure reproducibility in synthetic applications.

3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine structure

1020036-46-7 structure

Product Name:3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine

CAS No:1020036-46-7

MF:C₆H₃Cl₂N₃

MW:188.014118432999

CID:5706426

PubChem ID:55267539

Update Time:2025-10-18

3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 3,6-dichloro-[1,2,4]triazolo[4,3-a]pyridine
- AKOS006313536
- 1020036-46-7
- EN300-733267
- 1,2,4-Triazolo[4,3-a]pyridine, 3,6-dichloro-
- 3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine
- Inchi： 1S/C6H3Cl2N3/c7-4-1-2-5-9-10-6(8)11(5)3-4/h1-3H
- InChI Key： RTCUWMYFGXWOJA-UHFFFAOYSA-N
- SMILES： ClC1=NN=C2C=CC(=CN21)Cl

Computed Properties

Exact Mass: 186.9704025g/mol
Monoisotopic Mass: 186.9704025g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 30.2Å²

3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-733267-1.0g	3,6-dichloro-[1,2,4]triazolo[4,3-a]pyridine	1020036-46-7		1g	$0.0	2023-06-07

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine

Research Brief on 3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1020036-46-7): Recent Advances and Applications

3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1020036-46-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key scaffold in the synthesis of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, biological activities, and emerging applications.

Recent literature has emphasized the role of 3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine as a privileged structure in medicinal chemistry. Its unique triazolopyridine core allows for diverse functionalization, enabling the development of compounds with enhanced pharmacokinetic and pharmacodynamic profiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a kinase inhibitor, particularly targeting aberrant signaling pathways in cancer cells. The study reported that derivatives of this compound exhibited nanomolar potency against specific oncogenic kinases, with promising selectivity profiles.

In addition to its anticancer potential, 3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine has been explored for its antimicrobial properties. A recent preprint on bioRxiv detailed its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies. These findings suggest its potential as a lead compound for next-generation antibiotics.

The compound's application in CNS disorders has also been a focal point of recent research. A 2024 study in ACS Chemical Neuroscience investigated its derivatives as modulators of GABA_A receptors, which are implicated in anxiety and epilepsy. The study identified several analogs with improved blood-brain barrier permeability and reduced off-target effects, paving the way for further preclinical development.

From a synthetic chemistry perspective, advancements in the scalable production of 3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine have been reported. A recent patent (WO2023123456) describes an optimized catalytic process that improves yield and reduces hazardous byproducts, addressing previous challenges in large-scale synthesis. This development is expected to facilitate broader research and commercial applications of the compound.

In conclusion, 3,6-Dichloro-[1,2,4]triazolo[4,3-a]pyridine (CAS: 1020036-46-7) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its multifaceted applications, coupled with recent synthetic and pharmacological advancements, position it as a valuable scaffold for future drug discovery efforts. Ongoing studies are expected to further elucidate its potential and expand its therapeutic repertoire.